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1. Introduction

Metalaxyl-M, the R-enantiomer of the fungicide metalaxyl, is widely used in agriculture to

protect a variety of crops from fungal diseases.[1] Its systemic nature allows it to be absorbed

by the plant, making it effective against pathogens. However, this property also leads to the

potential for its residues to be present in food products, including beverages derived from

treated crops. Regulatory bodies worldwide have established maximum residue limits (MRLs)

for pesticides in food and feed to ensure consumer safety. Therefore, sensitive and reliable

analytical methods are crucial for the monitoring of Metalaxyl-M residues in beverages.

This document provides a detailed standard operating procedure (SOP) for the analysis of

Metalaxyl-M in various beverage matrices using a modified QuEChERS (Quick, Easy, Cheap,

Effective, Rugged, and Safe) extraction method followed by liquid chromatography-tandem

mass spectrometry (LC-MS/MS) analysis.[2][3]

2. Principle
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This method involves the extraction of Metalaxyl-M from a beverage sample using an

acetonitrile-based extraction, followed by a cleanup step using dispersive solid-phase

extraction (dSPE). The final extract is then analyzed by LC-MS/MS in Multiple Reaction

Monitoring (MRM) mode, which provides high selectivity and sensitivity for the quantification of

the target analyte.[2]

3. Materials and Reagents

Solvents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Water (LC-MS grade),

Formic acid (LC-MS grade).

Standards: Metalaxyl-M reference standard (purity >98%), Metalaxyl-M-d5 (internal

standard, optional).

Salts and Sorbents: Anhydrous magnesium sulfate (MgSO₄), Sodium chloride (NaCl),

Trisodium citrate dihydrate, Disodium hydrogen citrate sesquihydrate, Primary secondary

amine (PSA) sorbent, C18 sorbent (optional, for fatty matrices), Graphitized carbon black

(GCB, optional, for pigmented beverages).

Other: 50 mL and 15 mL polypropylene centrifuge tubes, 0.22 µm syringe filters.

4. Instrumentation

High-Performance Liquid Chromatography (HPLC) system coupled with a tandem mass

spectrometer (MS/MS) equipped with an electrospray ionization (ESI) source.

Analytical balance.

Centrifuge.

Vortex mixer.

Homogenizer (for beverages with pulp).

5. Experimental Protocols

5.1. Standard Solution Preparation
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Stock Standard Solution (100 µg/mL): Accurately weigh 10 mg of Metalaxyl-M reference

standard and dissolve it in 100 mL of acetonitrile. Store at -20°C.

Intermediate Standard Solution (1 µg/mL): Dilute the stock solution 1:100 with acetonitrile.

Working Standard Solutions: Prepare a series of working standard solutions by further

diluting the intermediate standard solution with a blank beverage extract to create a

calibration curve (e.g., 1, 5, 10, 25, 50, 100 ng/mL). This is done to compensate for matrix

effects.

5.2. Sample Preparation (QuEChERS Method)

Homogenization: For beverages containing pulp or suspended solids, homogenize the

sample before extraction.

Extraction:

Pipette 10 mL of the beverage sample into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile.

If using an internal standard, add the appropriate amount of Metalaxyl-M-d5 solution.

Add the QuEChERS extraction salt packet containing 4 g MgSO₄, 1 g NaCl, 1 g trisodium

citrate dihydrate, and 0.5 g disodium hydrogen citrate sesquihydrate.[2]

Immediately cap the tube and vortex vigorously for 1 minute.

Centrifuge at ≥ 4000 rpm for 5 minutes.[2]

Dispersive Solid-Phase Extraction (dSPE) Cleanup:

Transfer 1 mL of the upper acetonitrile layer to a 15 mL centrifuge tube containing 150 mg

MgSO₄ and 50 mg PSA.[2]

For beverages with high sugar content, the amount of PSA may need to be optimized.

For pigmented beverages (e.g., red wine, berry juices), add 50 mg of GCB.[2]
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For beverages with some fat content (e.g., plant-based milks), add 50 mg of C18.[2]

Vortex for 30 seconds.

Centrifuge at ≥ 4000 rpm for 5 minutes.

Final Extract:

Take an aliquot from the supernatant.

Filter through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

5.3. LC-MS/MS Analysis

The following are typical instrumental parameters and may require optimization for specific

instruments.

LC Conditions:

Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

Mobile Phase: A gradient of (A) Water with 0.1% formic acid and (B) Acetonitrile with 0.1%

formic acid.

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

Column Temperature: 40°C.

MS/MS Conditions:

Ionization Mode: Positive Electrospray Ionization (ESI+).

MRM Transitions:

Metalaxyl-M: Precursor ion (m/z) 280.1 -> Product ions (m/z) 220.1 (quantifier), 192.1

(qualifier).
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Metalaxyl-M-d5 (IS): Precursor ion (m/z) 285.1 -> Product ion (m/z) 225.1.

Optimize collision energies and other source parameters for the specific instrument.

6. Data Presentation

The following table summarizes typical quantitative data for Metalaxyl-M analysis from various

studies.

Paramet
er

Matrix Method
LOD
(mg/kg)

LOQ
(mg/kg)

Recover
y (%)

RSD (%)
Referen
ce

Metalaxyl

-M

Rice

Grains

QuEChE

RS-LC-

MS/MS

- 0.010
76.00 -

111.36
- [3]

Metalaxyl Tomato

QuEChE

RS-

HPLC

0.01 0.04 >90 <12.3 [4]

Metalaxyl

-M
Scallions

QuEChE

RS-LC-

MS/MS

- - - - [5][6]

Metalaxyl
Various

Crops

GLC-

NPD,

HPLC-

MSD

- 0.02-0.04 - - [1][7]

7. Quality Control

Calibration Curve: A calibration curve with at least five points should be prepared for each

batch of samples. A correlation coefficient (r²) of >0.99 is required.

Blanks: A method blank (reagents without sample) and a matrix blank (beverage known to be

free of Metalaxyl-M) should be analyzed with each batch to check for contamination.

Spike Recovery: A matrix spike (a blank beverage sample fortified with a known

concentration of Metalaxyl-M) should be analyzed to assess method accuracy. Recovery
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should typically be within 70-120%.

Replicates: Duplicate or triplicate analysis of samples is recommended to ensure precision.

The relative standard deviation (RSD) should be <20%.

8. Visualization

Experimental Workflow Diagram
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QuEChERS Extraction
(Acetonitrile + Salts) Centrifugation dSPE Cleanup

(PSA, MgSO4, etc.) Centrifugation Filtration (0.22 µm) LC-MS/MS AnalysisFinal Extract Data Acquisition
(MRM Mode)

Quantification
(Calibration Curve) Final Report

Click to download full resolution via product page

Caption: Workflow for Metalaxyl-M analysis in beverages.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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